Cas no 1261893-00-8 (4-Fluoro-3-(3-fluoro-4-methylphenyl)benzoic acid)

• Product Name: 4-Fluoro-3-(3-fluoro-4-methylphenyl)benzoic acid
• CAS No: 1261893-00-8
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD18319631
• CID: 2761726
• PubChem ID: 53225549
• Update Time: 2025-04-21

4-Fluoro-3-(3-fluoro-4-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261893-00-8
• MFCD18319631
• 3',6-Difluoro-4'-methyl[1,1'-biphenyl]-3-carboxylic acid
• DTXSID30689281
• 4-FLUORO-3-(3-FLUORO-4-METHYLPHENYL)BENZOIC ACID
• 4-Fluoro-3-(3-fluoro-4-methylphenyl)benzoic acid, 95%
• 4-Fluoro-3-(3-fluoro-4-methylphenyl)benzoic acid

• MDL： MFCD18319631
• Inchi： 1S/C14H10F2O2/c1-8-2-3-9(7-13(8)16)11-6-10(14(17)18)4-5-12(11)15/h2-7H,1H3,(H,17,18)
• InChI Key： DSQCQKJLQASASV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC(C)=C(C=1)F

Computed Properties

• Exact Mass: 248.06488588Da
• Monoisotopic Mass: 248.06488588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives